N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C25H26N4O3S3/c1-17-14-21-22(15-18(17)2)34-25(27-21)29(16-20-6-3-4-10-26-20)24(30)19-8-11-28(12-9-19)35(31,32)23-7-5-13-33-23/h3-7,10,13-15,19H,8-9,11-12,16H2,1-2H3
• InChI Key: BEABUXQAVCOQSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4CCN(CC4)S(=O)(=O)C5=CC=CS5
• Molecular Formula: C25H26N4O3S3
• Molecular Weight: 526.7 g/mol

Description

N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H26N4O3S3 and its molecular weight is 526.69. The purity is usually 95%.
BenchChem offers high-quality N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Scientific research has extensively explored the synthesis of novel compounds with potential medicinal properties. For example, Patel et al. (2012) synthesized a series of thiazolidinone derivatives to evaluate their antimicrobial activity against a variety of bacteria and fungi, demonstrating the ongoing interest in developing new compounds for antimicrobial purposes Patel, R. V., Patel, D., Kumari, P., & Patel, N. (2012). Zeitschrift für Naturforschung C. Similarly, research by Jeankumar et al. (2013) on thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors highlights the synthetic exploration of compounds for treating tuberculosis Jeankumar, V. U., Renuka, J., Santosh, P., Soni, V., Sridevi, J., Suryadevara, P., Yogeeswari, P., & Sriram, D. (2013). European Journal of Medicinal Chemistry.

Antimicrobial and Antifungal Activities

The development of compounds with antimicrobial and antifungal activities is a critical area of research. Studies such as those by Abu‐Hashem et al. (2020) focus on synthesizing novel compounds derived from natural products, with potent anti-inflammatory and analgesic activities, which could offer new avenues for treating various diseases Abu‐Hashem, A., Al-Hussain, S., & Zaki, M. (2020). Molecules.

Inhibition of COX-2 Selectivity

Research on compounds that selectively inhibit COX-2, an enzyme involved in inflammation and pain, has significant therapeutic implications. The study by Abu‐Hashem et al. (2020) illustrates the potential of newly synthesized compounds to inhibit COX-2 selectively, offering insights into the development of new anti-inflammatory drugs Abu‐Hashem, A., Al-Hussain, S., & Zaki, M. (2020). Molecules.

Antitubercular and Antifungal Activities

Compounds exhibiting antitubercular and antifungal activities are of great interest due to the increasing resistance of pathogens to existing drugs. The research by Othman (2013) on new pyridine-2(1H)-thiones and their derivatives demonstrates the ongoing efforts to discover new compounds with potential antitubercular and antifungal activities Othman, I. M. M. (2013).